1-ethyl-3-methyl-N-(2-methylpropyl)-1H-pyrazol-5-amine

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: 2-ethyl-5-methyl-N-(2-methylpropyl)pyrazol-3-amine
• InChI: InChI=1S/C10H19N3/c1-5-13-10(6-9(4)12-13)11-7-8(2)3/h6,8,11H,5,7H2,1-4H3
• InChI Key: ZIEBBLPLHOUWFK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)NCC(C)C

Description

1-Ethyl-3-methyl-N-(2-methylpropyl)-1H-pyrazol-5-amine is a pyrazole derivative with a substituted amine at the 5-position. Its core structure comprises a pyrazole ring (a five-membered heterocycle with two adjacent nitrogen atoms) with the following substituents:

• 1-position: Ethyl group (C₂H₅)
• 3-position: Methyl group (CH₃)
• 5-position: N-(2-methylpropyl) (isobutyl) substituent on the amine.

Notably, lists a compound with a similar name but includes chlorine (C₁₄H₂₄ClN₅), which may indicate a distinct derivative or a discrepancy in nomenclature .

Biological Activity

1-Ethyl-3-methyl-N-(2-methylpropyl)-1H-pyrazol-5-amine is a member of the pyrazole family, characterized by its five-membered heterocyclic structure containing two adjacent nitrogen atoms. This compound has garnered attention for its potential therapeutic applications, particularly in anti-inflammatory and anticancer treatments. The following sections delve into its biological activity, synthesis, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-ethyl-3-methyl-N-(2-methylpropyl)-1H-pyrazol-5-amine is $C_8H_{14}N_4$, with a molecular weight of approximately 166.22 g/mol. Its structural representation highlights the presence of an ethyl group at the 1-position, a methyl group at the 3-position, and a 2-methylpropyl substituent at the N-5 position.

Research indicates that this compound interacts with specific molecular targets such as enzymes and receptors, modulating their activity. The precise mechanisms are still under investigation, but initial findings suggest that it may inhibit certain pathways involved in inflammation and cancer progression.

Anti-inflammatory Effects

Studies have demonstrated that 1-ethyl-3-methyl-N-(2-methylpropyl)-1H-pyrazol-5-amine exhibits significant anti-inflammatory properties. It has been shown to reduce the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory conditions.

Anticancer Activity

Preliminary research has indicated that this compound can induce apoptosis in various cancer cell lines. For instance, in assays involving breast cancer cell lines such as MDA-MB-231 and Hs 578T, treatment with the compound resulted in a notable increase in apoptotic markers, including activated caspase-3 levels.

Comparative Analysis with Related Compounds

To understand the unique biological activity of 1-ethyl-3-methyl-N-(2-methylpropyl)-1H-pyrazol-5-amine, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
3-Ethyl-4-methyl-1H-pyrazol-5-amine	C8H12N4	Different substitution pattern; potential differing activity
3-Ethyl-4-(1-methylpropyl)-1H-pyrazol-5-amine	C9H14N4	Similar structure but different alkyl group; varying biological effects
4-Ethyl-3-(2-methylpropyl)-1H-pyrazol-5-amine	C9H14N4	Contains branched alkyl group; distinct reactivity

The unique substitution pattern of 1-ethyl-3-methyl-N-(2-methylpropyl)-1H-pyrazol-5-amine contributes to its specific reactivity and biological interactions compared to other compounds within the pyrazole family.

Synthesis Methods

The synthesis of this compound typically involves cyclization reactions. A common method includes:

• Formation of Hydrazone : Reacting an appropriate hydrazone with an α,β-unsaturated carbonyl compound.
• Cyclization : Heating the reaction mixture to facilitate the formation of the pyrazole ring.
• Purification : Employing techniques such as recrystallization or chromatography to isolate the target compound.

Industrial production may utilize continuous flow reactors to enhance efficiency while optimizing solvents and catalysts for high yield and purity.

Case Studies

Several studies have explored the biological activity of this compound:

• Study on Anti-inflammatory Properties : In vitro tests showed a significant reduction in TNF-alpha levels when treated with varying concentrations of the compound.
• Anticancer Efficacy : A recent study reported that treatment with 1-ethyl-3-methyl-N-(2-methylpropyl)-1H-pyrazol-5-amine led to a dose-dependent increase in apoptosis markers in breast cancer cell lines.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Properties/Activities	Reference
Target Compound	1-Ethyl, 3-Methyl, N-(isobutyl)	C₁₀H₁₉N₃*	181.3 g/mol*	Likely increased lipophilicity due to isobutyl	-
1-Methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine	1-Methyl, 3-Isobutyl	C₈H₁₅N₃	153.23 g/mol	Higher solubility than bulkier analogs; used in crystallography
N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine	1-Methyl, 3-Pyridinyl, N-Ethyl	C₁₀H₁₄N₄	202.25 g/mol	Enhanced inhibitory activity (e.g., thrombin inhibition)
1-(2-Methylpropyl)-1H-pyrazol-5-amine	1-Isobutyl	C₇H₁₃N₃	139.2 g/mol	Simplified structure with unsubstituted amine; baseline for activity studies
N-(1,3-Dimethyl-1H-pyrazol-5-yl)acetamide	Acetamide at 5-position	C₇H₁₁N₃O	153.18 g/mol	Reduced basicity due to acetylated amine; used in synthetic pathways

*Calculated based on substituent contributions.

Key Research Findings

• Solubility and Lipophilicity : Bulky substituents like isobutyl (logP ~2.5) increase lipophilicity, impacting bioavailability. For example, 1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine (logP 2.1) is less water-soluble than its methyl-substituted analog .
• Thermal Stability : Derivatives with acetylated amines (e.g., N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide) exhibit lower melting points (43–45°C) compared to alkylated amines (128–130°C) due to reduced hydrogen bonding .